2-((4-fluorophenyl)thio)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-(6-methylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H23FN6OS2/c1-29-20-24-18(26-9-2-3-10-26)16-12-23-27(19(16)25-20)11-8-22-17(28)13-30-15-6-4-14(21)5-7-15/h4-7,12H,2-3,8-11,13H2,1H3,(H,22,28)
• InChI Key: NSLAJXFWUDCUFJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)CSC3=CC=C(C=C3)F)C(=N1)N4CCCC4
• Molecular Formula: C20H23FN6OS2
• Molecular Weight: 446.6 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H23FN6OS2 and its molecular weight is 446.56. The purity is usually 95%.
BenchChem offers high-quality 2-((4-fluorophenyl)thio)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-fluorophenyl)thio)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research on heterocyclic compounds incorporating various functional groups demonstrates their potential applications in developing new therapeutic agents. For example, a study focused on the synthesis and insecticidal assessment of novel heterocycles for potential use against the cotton leafworm, showcasing the insecticidal properties of these synthesized compounds (Fadda et al., 2017). Another study highlighted the synthesis of novel fluoro-substituted benzo[b]pyran compounds with anti-lung cancer activity, indicating the significance of fluoro-substituted compounds in cancer research (Hammam et al., 2005).

Molecular Imaging and Radioligand Development

Significant work has been done in developing selective ligands for molecular imaging, such as the synthesis of [18F]PBR111, a radioligand for imaging the translocator protein with positron emission tomography (PET), which is crucial for diagnosing and studying diseases like neuroinflammation and cancer (Dollé et al., 2008). This research underscores the application of fluorine-substituted heterocycles in developing diagnostic tools for medical imaging.

Anticancer Activity and Synthesis of Novel Derivatives

The synthesis of novel compounds for anticancer activity remains a pivotal area of research. Studies on new antitumor acetamide, pyrrole, and pyrrolopyrimidine derivatives containing a biologically active pyrazole moiety have shown promise against various cancer cell lines, emphasizing the importance of novel synthetic pathways for potential therapeutic applications (Alqasoumi et al., 2009).